Cas no 35750-48-2 (2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)-)

• Product Name: 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)-
• CAS No: 35750-48-2
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 2715919
• Update Time: 2025-10-29

2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)-

• Inchi： 1S/C20H32O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h9,11,13,15H,6-8,10,12,14H2,1-5H3,(H,21,22)/b17-11+,18-13+,19-15+
• InChI Key： SZNLKILVMCHHSD-OZFNKYQOSA-N
• SMILES： C(O)(=O)/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids

Additional information on 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)-

Exploring the Unique Properties and Applications of 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)- (CAS No. 35750-48-2)

2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)- (CAS No. 35750-48-2) is a naturally occurring polyunsaturated fatty acid with a unique molecular structure. This compound, often referred to as a tetramethylated hexadecatetraenoic acid, has garnered significant attention in recent years due to its potential applications in nutrition, cosmetics, and biochemical research. Its distinct E-configuration double bonds and branched methyl groups contribute to its special chemical properties and biological activities.

The growing interest in natural bioactive compounds has put 2,6,10,14-Hexadecatetraenoic acid derivatives in the spotlight. Researchers are particularly interested in how this molecule's structure relates to its potential antioxidant properties and possible benefits for skin health. Many users searching for "natural fatty acids for skincare" or "bioactive lipid compounds" would find this compound relevant to their queries. The compound's tetramethylated structure makes it distinct from more common fatty acids, offering unique opportunities for formulation in various applications.

From a chemical perspective, 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)- demonstrates interesting stability characteristics. The conjugated double bond system in the (2E,6E,10E) configuration contributes to its reactivity profile, while the methyl branches influence its physical properties. These features make it valuable for studying lipid oxidation processes and developing novel lipid-based formulations. Current research trends show increasing interest in how such modified fatty acids might influence cellular processes differently than their straight-chain counterparts.

In the field of cosmetic science, this compound has shown promise due to its potential skin-conditioning properties. Formulators searching for "natural alternatives to synthetic emollients" or "plant-derived skin lipids" might consider 2,6,10,14-Hexadecatetraenoic acid derivatives as interesting candidates. The branched structure may offer better skin penetration compared to linear fatty acids, while the polyunsaturated nature could contribute to maintaining skin barrier function. These aspects align well with current consumer demands for clean beauty ingredients and sustainable cosmetic formulations.

The nutritional applications of 3,7,11,15-tetramethyl hexadecatetraenoic acid are another area of growing interest. While not as well-known as omega-3 or omega-6 fatty acids, this compound's unique structure suggests it may have specialized biological roles. Researchers investigating "unusual fatty acids in human nutrition" or "branched-chain fatty acid metabolism" are beginning to explore its potential. Some preliminary studies suggest that such methyl-branched polyunsaturated fatty acids might influence cellular signaling pathways differently than their unbranched analogs.

From a commercial perspective, the availability of 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)- remains limited compared to more common fatty acids. Suppliers and researchers looking for "high-purity specialty fatty acids" or "rare lipid standards" often inquire about this compound. The synthesis and purification of this molecule present technical challenges due to its multiple double bonds and branched structure, making it a valuable reference material for analytical laboratories working with complex lipid mixtures.

Environmental scientists have also shown interest in tetramethylated hexadecatetraenoic acids as potential biomarkers. The unique structure of CAS 35750-48-2 makes it potentially useful for tracking specific biological processes in environmental samples. Researchers studying "lipid biomarkers in marine organisms" or "plant lipid signatures" might find applications for this compound in their analytical methods.

Looking toward future applications, 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)- may find use in advanced material science. The combination of its polyunsaturated backbone and methyl branches could lend unique properties to bio-based polymers or specialty coatings. As industries search for "sustainable material building blocks" and "bio-derived functional ingredients," compounds like this may gain importance in green chemistry applications.

For analytical chemists, CAS 35750-48-2 represents an interesting challenge in separation science. The compound's properties make it useful for testing and calibrating advanced chromatographic systems, particularly those designed for complex lipid analysis. Laboratories focusing on "lipidomics method development" or "fatty acid separation techniques" may utilize this compound as a reference standard or test material.

In conclusion, 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, (2E,6E,10E)- (CAS No. 35750-48-2) represents a fascinating example of nature's chemical diversity. Its unique structure offers multiple potential applications across cosmetics, nutrition, environmental science, and material development. As research into specialty fatty acids continues to grow, this compound will likely attract more attention from both academic and industrial researchers seeking novel bioactive molecules and functional ingredients.